Cas no 89907-38-0 (10H-Phenothiazinol, 10-[3-(methylamino)propyl]-)

• Product name: 10H-Phenothiazinol, 10-[3-(methylamino)propyl]-
• CAS No: 89907-38-0
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 585479
• PubChem ID: 71326835

10H-Phenothiazinol, 10-[3-(methylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazinol, 10-[3-(methylamino)propyl]-
• 10-[3-(methylamino)propyl]phenothiazin-1-ol
• DTXSID00755967
• 89907-38-0
• 10-[3-(METHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-1-OL

• Inchi： InChI=1S/C16H18N2OS/c1-17-10-5-11-18-12-6-2-3-8-14(12)20-15-9-4-7-13(19)16(15)18/h2-4,6-9,17,19H,5,10-11H2,1H3
• InChI Key： QTAKVAQJMCUBGH-UHFFFAOYSA-N
• SMILES： CNCCCN1C2=CC=CC=C2SC3=CC=CC(=C31)O

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.8Ų